Cas no 332851-04-4 ((4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE)

• Product Name: (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE
• CAS No: 332851-04-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• MDL: MFCD01815520
• CID: 5185259
• Update Time: 2025-07-20

(4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE
• 1-benzoyl-4-(3-methoxybenzoyl)piperazine
• Piperazine, 1-benzoyl-4-(3-methoxybenzoyl)- (9CI)
• [4-(3-methoxybenzoyl)piperazin-1-yl]-phenylmethanone
• Oprea1_000670
• Oprea1_418920
• (4-Benzoyl-piperazin-1-yl)-(3-methoxy-phenyl)-methanone
• HMS1611B19
• (4-Benzoylpiperazin-1-yl)(3-methoxyphenyl)methanone
• Z26979776

• MDL： MFCD01815520
• Inchi： 1S/C19H20N2O3/c1-24-17-9-5-8-16(14-17)19(23)21-12-10-20(11-13-21)18(22)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3
• InChI Key： VJBTYWKWJQTRPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE

Introduction to (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE and Its Significance in Modern Chemical Research

Compound with the CAS number 332851-04-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE, represents a unique structural motif that combines a benzoyl group with a piperazine ring, further substituted with a methoxyphenyl group. This intricate molecular architecture not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in various biological assays and drug discovery programs.

The benzoyl group, a common pharmacophore in medicinal chemistry, is known for its ability to enhance the solubility and bioavailability of molecules. When coupled with the piperazine ring, which is often found in biologically active compounds due to its ability to form hydrogen bonds and interact with biological targets, the resulting structure can exhibit enhanced binding affinity and selectivity. The methoxyphenyl group, on the other hand, introduces additional electronic and steric effects that can modulate the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel molecules with complex structural motifs for therapeutic applications. The compound (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE has been explored in several studies as a potential scaffold for drug development. Its unique combination of functional groups makes it an attractive candidate for further investigation into its pharmacological properties.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both the benzoyl and piperazine moieties provides multiple points of attachment for further functionalization, allowing chemists to tailor the molecule's properties to specific needs. This flexibility has made it a valuable tool in the development of novel pharmaceuticals and agrochemicals.

Recent studies have also highlighted the compound's potential in the field of chemical biology. Researchers have been using (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE as a starting point to explore new biochemical pathways and interactions. Its ability to modulate biological processes has made it a useful tool for understanding disease mechanisms and developing targeted therapies.

The synthesis of this compound has been optimized by several research groups, leading to efficient and scalable methods that can produce high-purity material. These advancements have made it more accessible for researchers to incorporate this molecule into their studies without significant synthetic challenges. The availability of high-quality starting materials has also facilitated the exploration of its derivatives, which may exhibit even more potent biological activities.

The pharmacological profile of (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE is still under investigation, but preliminary studies suggest that it may have potential applications in treating various diseases. Its structural features suggest that it could interact with multiple biological targets, making it a promising candidate for multitarget drug discovery efforts. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, (4-BENZOYLPIPERAZINO)(3-METHOXYPHENYL)METHANONE (CAS no 332851-04-4) is a structurally unique molecule that holds significant promise in the field of chemical biology and pharmaceutical research. Its complex architecture, combined with its potential as a synthetic intermediate and pharmacological agent, makes it an exciting subject for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.